molecular formula C23H27N3O2 B302933 N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide

N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide

Cat. No. B302933
M. Wt: 377.5 g/mol
InChI Key: HQGSQVJAAVYJGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide, also known as ML352, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of oxadiazole derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide is not fully understood. However, it has been shown to inhibit the activity of a protein called IκB kinase (IKK), which is involved in the activation of the nuclear factor-kappa B (NF-κB) pathway. The NF-κB pathway is involved in the regulation of various cellular processes, including inflammation and cell survival. Inhibition of this pathway by N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide results in the downregulation of pro-inflammatory cytokines and chemokines, leading to reduced inflammation and tumor growth.
Biochemical and Physiological Effects
N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, leading to reduced inflammation. N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to reduced tumor growth. In addition, N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has been shown to inhibit the replication of various viruses, including dengue virus and Zika virus.

Advantages and Limitations for Lab Experiments

N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has several advantages for lab experiments. It is a highly potent and selective inhibitor of IKK, making it an ideal tool for studying the NF-κB pathway. N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has also been optimized for high purity and good reproducibility, making it easy to use in lab experiments. However, N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can limit its use in some experiments. In addition, N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has not been extensively studied in human clinical trials, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide research. One potential direction is to study the safety and efficacy of N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide in human clinical trials. Another direction is to study the potential of N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide as a treatment for viral infections, including dengue virus and Zika virus. In addition, N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide could be studied in combination with other drugs for the treatment of various diseases, including cancer and inflammatory diseases. Finally, further studies could be conducted to elucidate the mechanism of action of N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide and to identify other potential targets for this compound.
Conclusion
In conclusion, N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide, or N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide, is a novel compound that has shown promising results in various scientific research studies. It has potent anti-inflammatory, anti-cancer, and anti-viral properties and has been extensively studied in vitro and in vivo. N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide inhibits the activity of IKK, leading to the downregulation of pro-inflammatory cytokines and chemokines, reduced inflammation, and tumor growth. While N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has some limitations for lab experiments, it has several advantages and many potential future directions for research.

Synthesis Methods

The synthesis of N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide involves the reaction of 4-methylphenylhydrazine with 2-bromoacetophenone to form 5-(4-methylphenyl)-1,3,4-oxadiazol-2-amine. This intermediate is then reacted with 3-bromoaniline to form the final product, N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide. The synthesis of N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has been optimized to yield a high purity compound with good reproducibility.

Scientific Research Applications

N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has been extensively studied for its potential therapeutic applications. It has been shown to have potent anti-inflammatory, anti-cancer, and anti-viral properties. N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide has been studied in various scientific research studies, including in vitro and in vivo models. In vitro studies have shown that N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases. In vivo studies have shown that N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide reduces inflammation and tumor growth in animal models.

properties

Product Name

N-{3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-propylpentanamide

Molecular Formula

C23H27N3O2

Molecular Weight

377.5 g/mol

IUPAC Name

N-[3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]-2-propylpentanamide

InChI

InChI=1S/C23H27N3O2/c1-4-7-17(8-5-2)21(27)24-20-10-6-9-19(15-20)23-26-25-22(28-23)18-13-11-16(3)12-14-18/h6,9-15,17H,4-5,7-8H2,1-3H3,(H,24,27)

InChI Key

HQGSQVJAAVYJGE-UHFFFAOYSA-N

SMILES

CCCC(CCC)C(=O)NC1=CC=CC(=C1)C2=NN=C(O2)C3=CC=C(C=C3)C

Canonical SMILES

CCCC(CCC)C(=O)NC1=CC=CC(=C1)C2=NN=C(O2)C3=CC=C(C=C3)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.